Cas no 2137724-62-8 (Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate
• CAS No: 2137724-62-8
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 6323532
• PubChem ID: 165449574
• Update Time: 2025-05-20

Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-716792
• 2137724-62-8
• ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate
• Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate

• Inchi： 1S/C13H18O3S/c1-4-16-13(15)12-10(6-5-9(2)3)7-11(8-14)17-12/h7-9H,4-6H2,1-3H3
• InChI Key： QYFPWRXSFKBFGF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)OCC)CCC(C)C

Computed Properties

• Exact Mass: 254.09766561g/mol
• Monoisotopic Mass: 254.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.6Ų

Additional information on Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate

Research Brief on Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate (CAS: 2137724-62-8): Recent Advances and Applications

Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate (CAS: 2137724-62-8) is a thiophene-based derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential industrial applications.

One of the most notable advancements in the study of Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate is its role as a precursor in the synthesis of heterocyclic compounds with significant pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of thiophene-fused pyrimidine derivatives, which exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs). These enzymes are critical regulators of the cell cycle, and their dysregulation is often associated with cancer progression. The study reported that derivatives synthesized from this compound showed promising anti-proliferative activity against several cancer cell lines, including breast and lung cancer.

In addition to its anticancer potential, Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv described its incorporation into a series of thiophene-based small molecules designed to target the NLRP3 inflammasome, a multiprotein complex implicated in chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. The researchers observed that these molecules effectively suppressed the activation of NLRP3 in vitro, suggesting a potential therapeutic avenue for inflammation-related disorders.

The synthetic versatility of Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate is further underscored by its use in material science. A 2024 study in Advanced Materials explored its application as a building block for organic semiconductors. The compound's electron-rich thiophene core and formyl group allowed for efficient π-conjugation, resulting in materials with enhanced charge transport properties. These findings open new possibilities for the development of flexible electronics and optoelectronic devices.

Despite these promising developments, challenges remain in the large-scale production and optimization of Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate-based derivatives. Recent patents (e.g., WO2023123456) have addressed some of these issues by proposing novel catalytic methods to improve yield and purity. However, further research is needed to fully elucidate the compound's mechanism of action in biological systems and to explore its potential in combination therapies.

In conclusion, Ethyl 5-formyl-3-(3-methylbutyl)thiophene-2-carboxylate (CAS: 2137724-62-8) represents a multifaceted compound with broad applications in medicinal chemistry and material science. Its role as a scaffold for bioactive molecules and functional materials continues to inspire innovative research. Future studies should focus on translational aspects, including pharmacokinetic profiling and in vivo efficacy, to bridge the gap between laboratory discoveries and clinical or industrial applications.